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Compound of Interest

Compound Name: 5-Chloro-2-methylphenol

Cat. No.: B1581992 Get Quote

A Technical Guide to the Solubility of 5-Chloro-2-
methylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Chloro-2-
methylphenol (CAS No: 5306-98-9), a key intermediate in the synthesis of various chemical

and pharmaceutical compounds. This document compiles available solubility data, outlines

detailed experimental protocols for solubility determination, and presents a logical workflow for

these procedures.

Introduction to 5-Chloro-2-methylphenol
5-Chloro-2-methylphenol, also known as 5-chloro-o-cresol, is an aromatic organic compound

with the chemical formula C₇H₇ClO.[1][2] It appears as off-white crystals and serves as a

versatile building block in organic synthesis, particularly in the development of pharmaceuticals

and agrochemicals.[1][3] Understanding its solubility in various solvents is critical for its

application in reaction chemistry, formulation development, and environmental fate

assessment.

Solubility of 5-Chloro-2-methylphenol
Quantitative solubility data for 5-Chloro-2-methylphenol is not readily available in the public

domain. However, data for its isomers, particularly 2-Chloro-5-methylphenol, can provide
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valuable insights into its likely solubility profile. Phenolic compounds, in general, exhibit

increased solubility in organic solvents compared to water, a trend that is expected to hold for

5-Chloro-2-methylphenol.

Aqueous Solubility
Direct quantitative data for the aqueous solubility of 5-Chloro-2-methylphenol could not be

found in the reviewed literature. For the related isomer, 2-Chloro-5-methylphenol, the water

solubility is reported to be 1.2 g/L at 25°C.[4][5]

Organic Solvent Solubility
Specific quantitative solubility data for 5-Chloro-2-methylphenol in organic solvents is also

sparse. However, qualitative descriptions for its isomers are available and are summarized in

the table below. Dimethyl Sulfoxide (DMSO) is known as a powerful, polar aprotic solvent

capable of dissolving a wide range of organic compounds.[6]

Table 1: Solubility Data for Isomers of Chloro-2-methylphenol

Isomer CAS No. Solvent
Temperature
(°C)

Solubility

2-Chloro-5-

methylphenol
615-74-7 Water 25 1.2 g/L

2-Chloro-5-

methylphenol
615-74-7 Ethanol Not Specified Very Soluble[7]

4-Chloro-2-

methylphenol
1570-64-5 Water Not Specified Insoluble[8]

4-Chloro-2-

isopropyl-5-

methylphenol

89-68-9 Ethanol Not Specified
Soluble (0.5 g/10

mL)

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure. The

OECD Test Guideline 105 for Water Solubility outlines standardized methods such as the flask
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method and the column elution method.[9][10][11] The following is a generalized protocol

based on the widely used shake-flask method, suitable for determining the solubility of 5-
Chloro-2-methylphenol in water and organic solvents.

Principle of the Shake-Flask Method
An excess amount of the solid 5-Chloro-2-methylphenol is agitated in a specific solvent at a

constant temperature for a sufficient period to reach equilibrium. The saturated solution is then

separated from the undissolved solid, and the concentration of 5-Chloro-2-methylphenol in
the clear supernatant is determined using a suitable analytical method.[12][13]

Materials and Equipment
5-Chloro-2-methylphenol (high purity)

Solvent of interest (e.g., water, ethanol, methanol, acetone, DMSO)

Thermostatically controlled shaker or water bath

Glass flasks with stoppers

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Gas

Chromatography (GC) system.

Volumetric flasks and pipettes

Experimental Procedure
Preparation: Add an excess amount of 5-Chloro-2-methylphenol to a series of glass flasks.

The excess is crucial to ensure that a saturated solution is formed.

Equilibration: Add a known volume of the chosen solvent to each flask. Seal the flasks and

place them in a thermostatically controlled shaker set to the desired temperature (e.g.,
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25°C). Agitate the flasks for a predetermined time (e.g., 24 to 48 hours) to ensure equilibrium

is reached. A preliminary test can help determine the necessary equilibration time.[11]

Phase Separation: After equilibration, allow the flasks to stand undisturbed at the constant

temperature to allow the undissolved solid to settle. To ensure complete separation of the

solid from the liquid phase, the samples should be centrifuged.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To

remove any remaining solid particles, pass the solution through a syringe filter into a clean

vial.

Quantification:

Prepare a series of standard solutions of 5-Chloro-2-methylphenol of known

concentrations in the same solvent.

Analyze both the standard solutions and the saturated sample solution using a validated

analytical method, such as HPLC or GC, to determine the concentration of the analyte.

Construct a calibration curve from the standard solutions and use it to determine the

concentration of 5-Chloro-2-methylphenol in the saturated sample. This concentration

represents the solubility of the compound in that solvent at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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1. Preparation

2. Equilibration

3. Phase Separation

4. Analysis

Add excess 5-Chloro-2-methylphenol to flask

Add known volume of solvent

Seal and agitate at constant temperature
(e.g., 24-48 hours)

Allow solid to settle

Centrifuge to separate phases

Filter supernatant

Quantify concentration
(e.g., by HPLC or GC)

Click to download full resolution via product page

Caption: Workflow for solubility determination via the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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